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Compound of Interest

Compound Name: TAS-120

Cat. No.: B1150175

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling of TAS-120 (futibatinib), a potent
FGFR inhibitor, in a laboratory setting. Adherence to these procedures is essential to minimize
exposure and ensure a safe working environment. The recommendations are based on a
conservative approach, treating TAS-120 as a potent compound, especially given the
conflicting information in available Safety Data Sheets (SDS).

Personal Protective Equipment (PPE)

A risk-based approach, such as control banding, is recommended for managing occupational
exposure to potent compounds like TAS-120, particularly for investigational drugs with limited
public toxicological data.[1][2][3][4] The following table summarizes the recommended PPE for
various laboratory activities involving TAS-120.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a
powder)

- Chemical fume hood or other
ventilated enclosure-
Disposable lab coat with tight
cuffs- Double gloves (e.g.,
nitrile)- Safety glasses with

side shields or chemical splash

goggles

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection may
be necessary based on a risk
assessment.[5] Double gloving

provides an extra barrier.

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills still exists.

[5]

General Laboratory Handling

(in solution)

- Lab coat- Safety glasses-
Single pair of chemical-

resistant gloves

Minimum level of protection for

handling dilute solutions.

Standard Operating Procedure for Handling TAS-120

[EEN

. Preparation:

Review Safety Information: Before beginning any work, thoroughly review the compound's

SDS and any other available safety information.

Designated Area: All work with TAS-120 should be conducted in a designated area, such as

a chemical fume hood, to contain any potential spills or aerosols.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily available.

. Handling:

Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling TAS-120

powder or allowing the compound to come into contact with skin or eyes.[1]
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» Ventilation: Use adequate ventilation, such as a certified chemical fume hood, especially
when handling the solid form of the compound.[1]

3. Emergency Procedures:

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. If contact lenses
are present, remove them if it is easy to do so and continue rinsing.[1]

e In Case of Inhalation: Move the individual to fresh air and ensure they are in a comfortable
position for breathing.[1]

Donning and Doffing of PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.
The following workflow illustrates the correct sequence.

Doffing (Taking Off)

1. Gloves (Outer) =% 2. Lab Coat [———®>| 3. Gloves (Inner) [—#>| 4. Safety Glasses/Goggles

Donning (Putting On)

1. Lab Coat [=——®>| 2. Safety Glasses/Goggles |—®>| 3. Gloves (Inner) || 4. Gloves (Outer)

Click to download full resolution via product page
PPE Donning and Doffing Sequence

Disposal Plan

The disposal of TAS-120 and all contaminated materials must be handled with care to prevent
environmental contamination and accidental exposure.[5]
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e Unused/Expired Compound:

o Do not dispose of down the drain or in regular trash.[5]

o Collect in a clearly labeled, sealed container.[5]

o Dispose of through a certified hazardous waste vendor.[5]

» Contaminated Labware (e.g., vials, pipette tips):

o Collect in a designated, puncture-resistant, and sealed container.[5]

o Label as "Hazardous Waste" with the name of the compound.[5]

o Contaminated PPE (e.g., gloves, lab coat):

o Carefully doff PPE to avoid self-contamination.[5]

o Place in a sealed bag or container labeled as hazardous waste.[5]

e Aqueous Waste:

o Collect in a sealed, labeled container.[5]

o Do not mix with other waste streams unless compatibility has been confirmed.[5]

By implementing these safety and logistical measures, researchers can handle TAS-120
responsibly, minimizing risks and ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TAS-120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150175#personal-protective-equipment-for-
handling-tas-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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